4-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid

• IUPAC Name: 4-[[(E)-2-acetamido-3-(4-nitrophenyl)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C18H15N3O6/c1-11(22)19-16(10-12-2-8-15(9-3-12)21(26)27)17(23)20-14-6-4-13(5-7-14)18(24)25/h2-10H,1H3,(H,19,22)(H,20,23)(H,24,25)/b16-10+
• InChI Key: QUBMIOIRDKZMAE-MHWRWJLKSA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: CC(=O)N/C(=C/C1=CC=C(C=C1)[N+](=O)[O-])/C(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C18H15N3O6
• Molecular Weight: 369.3 g/mol

Description

4-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid, commonly known as NBD, is a chemical compound that has gained significant attention in scientific research due to its unique properties. NBD is a fluorescent dye that can be used to label proteins, peptides, and other biological molecules.

Mechanism of Action

The mechanism of action of NBD is based on its fluorescent properties. NBD absorbs light at a specific wavelength and emits light at a longer wavelength. The emission wavelength of NBD changes when it binds to a molecule, allowing researchers to detect the binding event.
Biochemical and Physiological Effects
NBD is a non-toxic dye that does not affect the biochemical or physiological properties of the molecule it labels. The fluorescence of NBD does not interfere with the function of the labeled protein or peptide.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBD is its high sensitivity and specificity. NBD can detect binding events at low concentrations and with high selectivity. NBD is also easy to use and can be applied to a wide range of biological molecules.
One limitation of NBD is its sensitivity to pH and temperature. NBD fluorescence can be affected by changes in pH or temperature, which can lead to false positives or negatives. NBD is also limited to labeling molecules that have a specific site for attachment.

Future Directions

There are several future directions for NBD research. One direction is the development of new labeling techniques that improve the sensitivity and specificity of NBD. Another direction is the use of NBD in live animal imaging to study the behavior of labeled molecules in vivo. Finally, the development of new NBD derivatives with different fluorescent properties could expand the range of biological molecules that can be labeled with NBD.
Conclusion
In conclusion, NBD is a versatile fluorescent dye that has many applications in scientific research. Its high sensitivity and specificity make it a valuable tool for studying the behavior of biological molecules. NBD has the potential to be used in a wide range of future research directions, making it an exciting area of study for researchers in cell biology and biochemistry.

Synthesis Methods

The synthesis method of NBD involves the reaction of 4-aminobenzoic acid with acetic anhydride and 4-nitrophenylacrylic acid. The reaction produces NBD as a yellow solid with a melting point of 237-239°C. The purity of NBD can be increased by recrystallization from ethanol.

Scientific Research Applications

NBD has a wide range of applications in scientific research. One of the most significant applications is the labeling of proteins and peptides. NBD can be attached to a protein or peptide, and its fluorescence can be used to track the movement and activity of the molecule in live cells. This technique is widely used in cell biology and biochemistry research.
NBD can also be used to study the interaction between proteins and other molecules. The fluorescence of NBD changes when it binds to a molecule, allowing researchers to study the binding kinetics and affinity of the interaction.